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Troubleshooting Guide: HPLC Pressure Spikes

Pressure spikes are a common HPLC issue often indicating a partial blockage or void in the system. The

table below outlines the most frequent causes and immediate actions to take [1] [2].

Possible Cause

Description

Immediate Action

Blockagel/Clogging
[1112]

Air Bubbles [1]

Mobile Phase Issues

(1] [3]

Particulate matter (from sample or
mobile phase) clogs inlet frit, guard
column, tubing, or even the detector
flow cell.

Air trapped in the pump or tubing
causes erratic pressure and baseline
noise.

High viscosity solvents or solvent
incompatibility can cause pressure
fluctuations.

Isolate the column. Check pressure
with and without it. Reverse-flush
column if permitted [2].

Purge the pump thoroughly. Ensure
mobile phases are degassed [1].

Verify solvent compatibility and
viscosity. Use high-quality, filtered
solvents [1].
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Possible Cause Description

Worn Pump Seals [1] Old or worn pump seals can cause
leaks and an inability to maintain stable

pressure.
Detector Flow Cell A specific issue with certain Agilent
[4] DADs (Max-Light cartridge) known for

clogging from buffer crystals or debris.

Immediate Action

Inspect and replace pump seals if
necessary as part of regular
maintenance [1].

Bypass the detector to check if
pressure stabilizes. The flow cell
may need cleaning or replacement

[4].

For a systematic diagnosis, follow the logical workflow below to pinpoint the issue efficiently.
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[Start: Pressure Spike Detecteca

'

Does pressure return to normal
after the spike?

Yes No

Pressure remains elevated.
Likely a partial blockage.

Spike is sharp and transient.
Check for air bubbles.

Disconnect the column.
What is the pressure?

High Normal

Pressure is normal.
Blockage is IN the column
or AFTER it.

Y
Pressure is high.
Blockage is BEFORE the column
(injector, tubing, pump).

Also, purge pump
and degas solvents.

Reconnect column.
Bypass detector.
What is the pressure?

High Normal
y clogged. Blockage is IN the detector flow cell.
Try reverse-flushing.

/

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s8109490?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

4 ¥ ¢
Check/Replace:
- Inlet frit Clean or replace
- Guard column the detector flow cell.

- Sample filter

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: My pressure is unstable and I see spikes on my baseline. What could this be? This combination
often points to air bubbles in the system or a partially clogged detector flow cell [4]. Air bubbles can
cause small, rapid pressure drops and baseline fluctuations. A particle moving within a flow cell can cause
sudden pressure jumps and corresponding spikes in the UV baseline. Start by thoroughly purging your pump
with a high flow rate of degassed solvent. If the problem persists, try bypassing the detector to see if the

pressure stabilizes.

Q2: I've isolated the problem to my column. How can I fix a clogged column? First, try reverse-flushing
the column with a strong solvent, if the column manufacturer allows it [2]. This can dislodge particulates
stuck at the inlet. If the column has developed a void, reversing it can sometimes improve performance,
though it may not be a permanent fix. For columns used with Isodecanol, ensure you are using a compatible
solvent to dissolve any residual material. If reverse-flushing doesn't work, the column may need to be

replaced.

Q3: I use a phosphate buffer in my method. Are there special precautions? Yes. Even low-concentration
buffers (e.g., 10 mM) can crystallize and clog the system, especially in the detector flow cell, if not flushed
out properly [4]. Always flush your entire system daily with a buffer-free, water-compatible solvent (e.g.,
water/acetonitrile) to prevent salt crystal formation. This is a critical maintenance step for preventing

recurring blockages.

Q4: How can I prevent pressure spikes in the future?

e Sample Preparation: Always filter your samples using a 0.45 pum or 0.2 um membrane filter to
remove particulates [1].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s8109490?utm_src=pdf-body-img
http://www.chromforum.org/viewtopic.php?t=100764
https://www.chromatographyonline.com/view/lc-troubleshooting-essentials-a-guide-to-common-problems-and-solutions-for-peak-tailing-ghost-peaks-and-pressure-spikes
https://www.smolecule.com/products/s8109490?utm_src=pdf-body
http://www.chromforum.org/viewtopic.php?t=100764
https://www.sepscience.com/optimizing-hplc-pressure-real-solutions-for-better-performance-10610
https://www.smolecule.com/products/s8109490?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Mobile Phase: Use high-purity solvents, filter them before use, and always degas [1].

e System Maintenance: Perform regular maintenance, including changing the pump seal and inlet frit
as recommended by the instrument manufacturer [4].

e Hardware: Use an in-line filter and a guard column to protect your analytical column from
contamination [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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